Cas no 1804415-85-7 (2,4-Difluoro-5-mercaptopyridine)

• Product Name: 2,4-Difluoro-5-mercaptopyridine
• CAS No: 1804415-85-7
• MF: C₅H₃F₂NS
• MW: 147.14582657814
• CID: 4904879
• Update Time: 2025-11-07

2,4-Difluoro-5-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-mercaptopyridine

• Inchi： 1S/C5H3F2NS/c6-3-1-5(7)8-2-4(3)9/h1-2,9H
• InChI Key： KMONVUXLDXDQLL-UHFFFAOYSA-N
• SMILES： SC1C=NC(=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 1.5
• Topological Polar Surface Area: 13.9

Additional information on 2,4-Difluoro-5-mercaptopyridine

2,4-Difluoro-5-Mercaptopyridine: A Comprehensive Overview

2,4-Difluoro-5-Mercaptopyridine (CAS No. 1804415-85-7) is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are aromatic six-membered rings containing one nitrogen atom. The presence of two fluorine atoms at the 2 and 4 positions, along with a mercapto group (-SH) at the 5 position, imparts unique electronic and structural properties to this molecule.

The synthesis of 2,4-Difluoro-5-Mercaptopyridine involves a series of well-established organic reactions. Typically, it is derived from pyridine derivatives through fluorination and mercaptation processes. The fluorination step often employs electrophilic substitution methods, while the mercaptation involves nucleophilic substitution or addition reactions. These steps are critical in determining the compound's stability and reactivity.

Recent studies have highlighted the importance of 2,4-Difluoro-5-Mercaptopyridine in drug discovery and development. Its ability to act as a precursor for more complex molecules makes it a valuable intermediate in medicinal chemistry. For instance, researchers have explored its role in the synthesis of potential anticancer agents due to its ability to modulate cellular pathways involved in tumor growth and metastasis.

In addition to its pharmaceutical applications, 2,4-Difluoro-5-Mercaptopyridine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and conductive polymers. Recent advancements in this field have demonstrated its potential as a building block for novel materials with tailored electronic characteristics.

The environmental impact of 2,4-Difluoro-5-Mercaptopyridine is another area of active research. Studies have focused on its degradation pathways under various environmental conditions, such as soil and aqueous environments. Understanding its persistence and bioaccumulation potential is crucial for assessing its ecological risks and ensuring sustainable use.

In conclusion, 2,4-Difluoro-5-Mercaptopyridine (CAS No. 1804415-85-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an even greater role in advancing scientific and technological frontiers.